3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate

• CAS RN: 13051-29-1
• Molecular Formula: C7H14O5
• Molecular Weight: 178.18 g/mol
• IUPAC Name: [3-hydroxy-2,2-bis(hydroxymethyl)propyl] acetate
• InChI: InChI=1S/C7H14O5/c1-6(11)12-5-7(2-8,3-9)4-10/h8-10H,2-5H2,1H3
• InChI Key: OORDEDRRTSWSRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(CO)(CO)CO

Description

3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate is a useful research compound. Its molecular formula is C7H14O5 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Hydroxy-2,2-bis(hydroxymethyl)propyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Pentaerythritol (9.5 grams, 0.07 mol), 7.0 grams (0.02 mol) of pentaerythritol tetraacetate and 500 mg of potassium carbonate were heated for 12 hours at 180° C. A light brown solution resulted which was boiled for 15 minutes in 50 ml of acetone and the resulting precipitate was filtered off. The filtrate was concentrated and passed through a plug of silica gel using acetone as a solvent. The mixture was purified by flash chromatography (1:1, CHCl3 :acetone) to yield a product of Rf =0.1. Addition of 25 ml of ether caused the product to solidify, yielding 4.6 grams of pentaerythritol monoacetate as a white solid.